![molecular formula C19H21N3O3 B5524438 N-(2,4-dimethylphenyl)-2-[2-(4-ethoxybenzylidene)hydrazino]-2-oxoacetamide](/img/structure/B5524438.png)
N-(2,4-dimethylphenyl)-2-[2-(4-ethoxybenzylidene)hydrazino]-2-oxoacetamide
Overview
Description
N-(2,4-dimethylphenyl)-2-[2-(4-ethoxybenzylidene)hydrazino]-2-oxoacetamide, also known as DEBH, is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. DEBH is a hydrazone derivative that has been synthesized through a multistep process involving the condensation of 2,4-dimethylbenzaldehyde and 4-ethoxybenzaldehyde with hydrazine hydrate and acetylacetone.
Scientific Research Applications
Antibacterial and Enzyme Inhibition
- Azomethine-bearing molecules like N-(2,4-dimethylphenyl)-2-[2-(4-ethoxybenzylidene)hydrazino]-2-oxoacetamide have shown potential in biological activities. A study focused on the synthesis of similar molecules, revealing their potential for antibacterial and anti-enzymatic activities (Aziz-ur-Rehman et al., 2014).
Antimicrobial Activity
- Research exploring the antimicrobial properties of derivatives of 2-hydrazinyl-N-N, diphenyl acetamide, which are structurally related to the compound , showed significant antimicrobial and antifungal activities. This suggests potential applications in combating microbial infections (Arvind Kumar & A. Mishra, 2015).
Synthesis of Novel Heterocycles
- The compound has been used in synthesizing novel heterocycles, showing good antibacterial activities. This underscores its utility in developing new pharmacologically active compounds (Fatehia & K. Mohamed, 2010).
Corrosion Inhibition
- A study investigating the use of hydrazone derivatives, similar in structure to this compound, found these compounds to be effective as corrosion inhibitors for steel in acidic solutions. The inhibitors formed a stable layer on steel surfaces, showcasing an industrial application (H. Lgaz et al., 2020).
Photonic Applications
- The compound's derivatives have been explored for their nonlinear optical properties, with applications in photonic devices. Studies revealed the potential for high nonlinear optical behavior, indicating their use in developing optical limiters and other photonic applications (Vijayakumar Sadasivan Nair et al., 2022).
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-N'-[(E)-(4-ethoxyphenyl)methylideneamino]oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-4-25-16-8-6-15(7-9-16)12-20-22-19(24)18(23)21-17-10-5-13(2)11-14(17)3/h5-12H,4H2,1-3H3,(H,21,23)(H,22,24)/b20-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGNOUEGUJDWCKV-UDWIEESQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=C(C=C(C=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=C(C=C(C=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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